N-[5-(Hydroxymethyl)-2,4-dimethylphenyl]-1-prop-2-enoylpiperidine-4-carboxamide

• IUPAC Name: N-[5-(hydroxymethyl)-2,4-dimethylphenyl]-1-prop-2-enoylpiperidine-4-carboxamide
• InChI: InChI=1S/C18H24N2O3/c1-4-17(22)20-7-5-14(6-8-20)18(23)19-16-10-15(11-21)12(2)9-13(16)3/h4,9-10,14,21H,1,5-8,11H2,2-3H3,(H,19,23)
• InChI Key: VPDJUIISEJLJHX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1CO)NC(=O)C2CCN(CC2)C(=O)C=C)C
• Molecular Formula: C18H24N2O3
• Molecular Weight: 316.4 g/mol

Description

Synthesis Analysis

The synthesis of HMF, a component of the compound, has been extensively studied. HMF is produced from the dehydration of hexoses such as fructose undergoing acid-catalyzed poly-dehydration. When hydrochloric acid is used, 5-chloromethylfurfural is produced instead of HMF. The reaction of fructose in concentrated aqueous solutions of carboxylic acids, such as formic, acetic, or lactic acids, leads to the selective dehydration of fructose in 5-HMF.

Chemical Reactions Analysis

The chemical reactions involving HMF have been studied. HMF can form in sugar-containing food, particularly as a result of heating or cooking. The reaction pathway in which humins form either through a ring-opening mechanism and/or through substitution at the α or β position via nucleophilic attack has been suggested.

Physical And Chemical Properties Analysis

The physical and chemical properties of HMF have been studied. HMF is a white low-melting solid, highly soluble in both water and organic solvents. It has a pronounced effect on bladder function.

Safety and Hazards

HMF is considered hazardous by the 2012 OSHA Hazard Communication Standard. It’s flammable, can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The utilization and development of biomass resources, including HMF, is an efficient solution to mitigate the fossil energy crisis. The selective oxidation of HMF leads to the formation of several intriguing and useful downstream chemicals. The current challenges and possible research directions for the catalytic oxidation of HMF in the future are also being discussed.